Ethyl 6-(1-aminoethyl)-1-benzothiophene-2-carboxylate

• Molecular Formula: C13H15NO2S
• Molecular Weight: 249.33 g/mol
• IUPAC Name: ethyl 6-(1-aminoethyl)-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C13H15NO2S/c1-3-16-13(15)12-7-10-5-4-9(8(2)14)6-11(10)17-12/h4-8H,3,14H2,1-2H3
• InChI Key: NCMNARWIDLJITG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(S1)C=C(C=C2)C(C)N

Description

Ethyl 6-(1-aminoethyl)-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C13H15NO2S and its molecular weight is 249.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution of ethyl 6-(1-azidoethyl)-1-benzothiophene-2-carboxylate (1.7 g, 6.17 mmol) in EtOAc (50 mL) was added 10% Pd/C (170 mg), and the resultant slurry was hydrogenated under 1 atm of H2 for 4 h at RT. The reaction mixture was filtered via Celite and the filtrate was concentrated and dried to give the desired product (1.51 g, 98.6%). 1H NMR (CDCl3, 600 MHz) δ 8.01 (d, J=0.9 Hz, 1H), 7.84 (m, 1H), 7.81 (d, J=8.2 Hz, 1H), 7.38 (dd, J=8.2, 0.9 Hz, 1H), 4.39 (q, J=7.3 Hz, 2H), 4.25 (q, J=6.8 Hz, 1H), 1.44 (d, J=6.8 Hz, 3H), 1.40 (t, J=7.3 Hz, 3H). MS: cal'd 250 (MH+), exp 250 (MH+).

Synthesis routes and methods II

Procedure details